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Compound of Interest

Compound Name: Reversine

Cat. No.: B1683945

For laboratory professionals, including researchers, scientists, and drug development experts,
the responsible handling and disposal of chemical compounds are paramount to ensuring a
safe and compliant research environment. This guide provides essential, step-by-step
procedures for the proper disposal of Reversine, a 2,6-disubstituted purine derivative used in
stem cell research and cancer studies. Adherence to these guidelines is critical for minimizing
environmental impact and protecting personnel from potential hazards.

Reversine Hazard Profile

Reversine is classified as a hazardous substance. Understanding its hazard profile is the first
step in ensuring its safe handling and disposal.
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Hazard o . Precautionary
. Description GHS Pictogram
Classification Statements

P264: Wash skin
thoroughly after
handling.[1] P270: Do
not eat, drink or
smoke when using
) this product.[1][2]
. Category 4: Harmful if r,
Acute Oral Toxicity lalt text P301 + P312: IF
swallowed.[1][2]

SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell.[1][2]
P330: Rinse mouth.[1]

[2]

Category 1 (Acute and P273: Avoid release to
] o Chronic): Very toxic to L, the environment.[1]
Aguatic Toxicity R aalt text _
aquatic life with long- P391: Collect spillage.
lasting effects.[1] [1]

Experimental Protocol: Waste Handling and
Disposal

While specific chemical inactivation protocols for Reversine are not readily available, the
following procedure outlines the best practices for handling and disposing of Reversine waste
in a laboratory setting, in accordance with general guidelines for hazardous chemical waste.

Objective: To safely collect, store, and dispose of Reversine waste in compliance with
institutional and regulatory standards.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves (double chemotherapy gloves are recommended for handling antineoplastic
agents).[3]
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o Designated, labeled, and sealed hazardous waste container.
e Chemical fume hood.

 Spill kit for hazardous materials.

Procedure:

» Risk Assessment: Before handling Reversine, review the Safety Data Sheet (SDS) and be
aware of the associated hazards.[3]

e Segregation of Waste:

o Separate all Reversine-contaminated waste from other laboratory waste streams.[3] This
includes:

» Unused or expired Reversine solid compound or solutions.
» Contaminated consumables such as pipette tips, tubes, flasks, and gloves.
» Contaminated solutions (e.g., cell culture media containing Reversine).

» Waste Collection:

o Solid Waste: Collect all solid Reversine waste in a designated, leak-proof, and clearly
labeled hazardous waste container. The label should include "Hazardous Waste,"
"Reversine," and the associated hazard symbols.

o Liquid Waste: Collect all liquid waste containing Reversine in a compatible, sealed, and
labeled hazardous waste container. Do not mix with other chemical wastes unless
specifically permitted by your institution's environmental health and safety (EHS) office.[3]

o Sharps: Any sharps (e.g., needles, syringes) contaminated with Reversine must be
disposed of in a designated sharps container for hazardous chemical waste. If the syringe
contains any residual volume of the drug, it should be disposed of as bulk hazardous
chemical waste, not in a standard sharps container.[3]

e Handling and Storage:
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o All handling of Reversine and its waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[2]

o Store the sealed hazardous waste container in a designated, secure secondary
containment area away from incompatible materials.

e Spill Management:

[¢]

In case of a spill, avoid raising dust.[2]

[e]

Evacuate the area if necessary and ensure adequate ventilation.

o

Wear appropriate PPE, including a respirator if warranted.[2]

[¢]

Contain the spill and collect the material using an appropriate absorbent from a chemical
spill kit.

[¢]

Transfer the collected waste into a sealed hazardous waste container for disposal.[2]

[¢]

Prevent the chemical from entering drains or waterways.[2]
 Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS office or a licensed hazardous waste disposal contractor.[1]

o Disposal must be in accordance with all local, state, and federal regulations.[2] Do not
dispose of Reversine waste down the drain or in the regular trash.

Reversine Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Reversine.
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Caption: Logical workflow for the proper disposal of Reversine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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